Cas no 5628-59-1 (6-Hydroxy-2,3-dimethylbenzoic acid)

• Product Name: 6-Hydroxy-2,3-dimethylbenzoic acid
• CAS No: 5628-59-1
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 5003775
• Update Time: 2025-04-23

6-Hydroxy-2,3-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethyl-6-hydroxybenzoic acid
• 6-hydroxy-2,3-dimethylbenzoic acid
• 6-Hydroxy-2,3-dimethylbenzoic acid

• Inchi： 1S/C9H10O3/c1-5-3-4-7(10)8(6(5)2)9(11)12/h3-4,10H,1-2H3,(H,11,12)
• InChI Key： JQSXKJRPFRHGLA-UHFFFAOYSA-N
• SMILES： OC1C=CC(C)=C(C)C=1C(=O)O

Computed Properties

• Exact Mass: 166.063
• Monoisotopic Mass: 166.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5

Additional information on 6-Hydroxy-2,3-dimethylbenzoic acid

Introduction to 6-Hydroxy-2,3-dimethylbenzoic acid (CAS No. 5628-59-1)

6-Hydroxy-2,3-dimethylbenzoic acid, with the chemical formula C₉H₁₀O₄, is a significant compound in the field of organic chemistry and pharmaceutical research. Its molecular structure, featuring a hydroxyl group and two methyl substituents on a benzoic acid backbone, imparts unique chemical properties that make it valuable in various applications. This introduction delves into the compound's synthesis, applications, and recent advancements in its utilization within the pharmaceutical and biochemical sectors.

The synthesis of 6-Hydroxy-2,3-dimethylbenzoic acid typically involves multi-step organic reactions, often starting from commercially available precursors such as dimethylbenzene derivatives. The hydroxyl group can be introduced through oxidation or hydrolysis processes, while the dimethyl substitution is commonly achieved via Friedel-Crafts alkylation. Advanced synthetic methodologies, including catalytic hydrogenation and enzymatic modifications, have been explored to enhance yield and purity, making the compound more accessible for research and industrial purposes.

In recent years, 6-Hydroxy-2,3-dimethylbenzoic acid has garnered attention in pharmaceutical research due to its potential biological activities. Studies have indicated that this compound exhibits mild antioxidant properties, which are attributed to the presence of the hydroxyl group that can participate in redox reactions. Additionally, its structural motif is reminiscent of natural products found in plants and microorganisms, suggesting possible roles in drug discovery and development.

One of the most promising areas of research involving 6-Hydroxy-2,3-dimethylbenzoic acid is its application as an intermediate in the synthesis of more complex pharmacophores. Researchers have been exploring its use in creating derivatives with enhanced bioavailability and targeted therapeutic effects. For instance, modifications at the hydroxyl or methyl positions could lead to compounds with improved efficacy against inflammatory diseases or metabolic disorders. These findings highlight the compound's versatility and its potential as a building block in medicinal chemistry.

The biochemical properties of 6-Hydroxy-2,3-dimethylbenzoic acid have also been studied in the context of enzyme inhibition. Preliminary data suggest that certain derivatives may interact with enzymes involved in metabolic pathways relevant to cancer and neurodegenerative diseases. While further research is needed to fully elucidate these interactions, the preliminary results are encouraging for future drug development efforts. The compound's ability to modulate enzyme activity could open new avenues for therapeutic intervention.

Another intriguing aspect of 6-Hydroxy-2,3-dimethylbenzoic acid is its potential role in material science. Its aromatic structure and functional groups make it a candidate for developing novel polymers or coatings with specific chemical properties. For example, incorporating this compound into polymer matrices could enhance thermal stability or biodegradability, making it useful in sustainable materials development. Such applications underscore the broad utility of this chemical beyond traditional pharmaceuticals.

The environmental impact of 6-Hydroxy-2,3-dimethylbenzoic acid has also been a point of interest. Studies have examined its degradation pathways under various conditions, revealing insights into its environmental persistence and potential effects on ecosystems. Understanding these aspects is crucial for ensuring that applications involving this compound are environmentally responsible. Efforts are ongoing to develop greener synthetic routes that minimize waste and reduce ecological footprints.

In conclusion,6-Hydroxy-2,3-dimethylbenzoic acid (CAS No. 5628-59-1) is a multifaceted compound with significant potential across multiple domains of science and industry. Its unique structure and functional groups enable diverse applications ranging from pharmaceutical intermediates to advanced materials. As research continues to uncover new properties and uses for this compound,6-Hydroxy-2,3-dimethylbenzoic acid is poised to play an increasingly important role in addressing challenges in medicine, materials science, and environmental sustainability.